Cas no 824394-83-4 (1H-Benzimidazole, 2-[2-(1H-imidazol-2-yl)phenyl]-5,6-dimethyl-)

• Product Name: 1H-Benzimidazole, 2-[2-(1H-imidazol-2-yl)phenyl]-5,6-dimethyl-
• CAS No: 824394-83-4
• MF: C₁₈H₁₆N₄
• MW: 288.34644317627
• CID: 691845
• PubChem ID: 11346758
• Update Time: 2025-04-19

1H-Benzimidazole, 2-[2-(1H-imidazol-2-yl)phenyl]-5,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 2-[2-(1H-imidazol-2-yl)phenyl]-5,6-dimethyl-
• 2-[2-(1H-imidazol-2-yl)phenyl]-5,6-dimethyl-1H-benzimidazole
• SCHEMBL13203529
• 824394-83-4
• DTXSID10463127

• Inchi： 1S/C18H16N4/c1-11-9-15-16(10-12(11)2)22-18(21-15)14-6-4-3-5-13(14)17-19-7-8-20-17/h3-10H,1-2H3,(H,19,20)(H,21,22)
• InChI Key： FTUXQXAZCXIVLD-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=CC=C2C2=NC=CN2)=NC2C=C(C)C(C)=CC1=2

Computed Properties

• Exact Mass: 288.137496527g/mol
• Monoisotopic Mass: 288.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 57.4Ų